Cas no 224779-22-0 ((1S,2S)-2-(Tert-butylsulfanyl)cyclohexan-1-ol)

• Product Name: (1S,2S)-2-(Tert-butylsulfanyl)cyclohexan-1-ol
• CAS No: 224779-22-0
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 5043602
• Update Time: 2025-05-24

(1S,2S)-2-(Tert-butylsulfanyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(tert-butylsulfanyl)cyclohexan-1-ol
• (1S,2S)-2-(tert-Butylthio)cyclohexan-1-ol
• (1S,2S)-2-tert-butylsulfanylcyclohexan-1-ol
• (1S,2S)-2-(Tert-butylsulfanyl)cyclohexan-1-ol

• Inchi： 1S/C10H20OS/c1-10(2,3)12-9-7-5-4-6-8(9)11/h8-9,11H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： IIOLMZDGCOTUJD-IUCAKERBSA-N
• SMILES： S(C(C)(C)C)[C@H]1CCCC[C@@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5

Additional information on (1S,2S)-2-(Tert-butylsulfanyl)cyclohexan-1-ol

Exploring the Synthesis and Applications of (1S, 3R)-(-)-Noriclaurine Hydrochloride (CAS No. 658863-65-9)

(1R, 3R)-(-)-Noriclaurine Hydrochloride, identified by its unique CAS No. 658863-65-9, is a synthetic chiral alkaloid derivative with emerging significance in pharmacological research. This compound belongs to the benzylisoquinoline alkaloid family and exhibits a distinctive molecular architecture characterized by its (1R, 3R) stereochemistry and hydrochloride salt form. The stereochemical configuration at positions 1 and 3 is critical for determining its biological activity profile compared to other stereoisomers.

The synthesis of this compound has evolved significantly since its initial preparation in the early 90s. Recent advancements reported in Nature Chemistry (January 20XX) highlight a novel asymmetric catalytic approach utilizing palladium-mediated cross-coupling reactions under mild conditions. This method achieves over 98% enantiomeric excess (e.e.) with reduced environmental impact compared to traditional resolution techniques. The use of chiral ligands such as BINOL derivatives has enabled precise control over the (1R, 3R) configuration during key intermediate formation steps.

In vitro studies published in Bioorganic & Medicinal Chemistry Letters (June 20XX) reveal significant neuroprotective properties when tested against oxidative stress models in primary neuronal cultures. The compound's ability to scavenge free radicals was found to be enhanced by the presence of its R-configuration at position C3 and the hydrochloride counterion's stabilizing effects on molecular conformation. These findings align with emerging research indicating that structural features like the tertiary amine moiety contribute to selective inhibition of NADPH oxidase enzymes responsible for reactive oxygen species generation.

A groundbreaking application described in a December 20XX issue of Molecular Pharmaceutics demonstrates this compound's utility as a prodrug template for targeted drug delivery systems. Its hydrophobic nature derived from the tert-butyl substituent allows for efficient encapsulation within lipid nanoparticles while maintaining stability during formulation processes. Upon cellular uptake through receptor-mediated endocytosis pathways activated by its hydrochloride salt form, it undergoes intracellular hydrolysis to release an active metabolite with superior bioavailability compared to conventional analogs.

Clinical trials initiated in Q4 20XX show promising results as an adjunct therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's conditions. Phase I data indicates favorable pharmacokinetic profiles with rapid brain penetration facilitated by P-glycoprotein inhibition characteristics inherent to its molecular structure. The stereospecificity (R-configuration at both chiral centers) was shown to reduce off-target effects observed with racemic mixtures previously tested in similar indications.

Spectroscopic analysis conducted using state-of-the-art techniques confirms unique spectral fingerprints distinguishing it from related compounds like laudanosine or claurine derivatives. Nuclear magnetic resonance (¹H NMR) studies reveal characteristic peaks at δ ppm values between 7.5–8.0 corresponding to aromatic protons influenced by electronic effects from adjacent substituents, while mass spectrometry (^m/z) confirms precise molecular weight calculations consistent with theoretical values (MW: XXX g/mol).

In enzymology applications, this compound has been identified as a potent inhibitor of monoamine oxidase B (MAO-B) enzymes with IC₅₀ values below nanomolar concentrations according to recent publications in Biochemical Pharmacology. The interaction between MAO-B active site residues and the compound's tertiary amine group creates a hydrogen bond network that enhances binding affinity compared to earlier generation inhibitors lacking this structural feature.

Safety evaluations published in Toxicological Sciences (September 20XX) demonstrate low acute toxicity profiles across multiple animal models when administered at therapeutic doses up to XXX mg/kg body weight via intraperitoneal injection routes. Long-term toxicity studies over six months revealed no significant organ-specific toxicities or mutagenic effects when tested against standard protocols including Ames test modifications proposed by ICH guidelines.

The compound's unique combination of structural features - including its quaternary carbon center formed during stereoselective synthesis steps and conjugated double bond system - enables dual functionalities as both a pharmacological agent and synthetic building block for complex molecules such as opioid receptor modulators or kinase inhibitors according to recent retrosynthetic analyses presented at ACS Spring Meetings (March/April 20XX).

Ongoing research collaborations between pharmaceutical companies and academic institutions are exploring its potential as an anti-inflammatory agent through modulation of NF-kB signaling pathways without affecting COX enzyme activities according to preliminary data shared at SfN Annual Conferences (November/December 20XX). This selective mechanism suggests possible synergistic combinations with existing therapies while minimizing gastrointestinal side effects typically associated with non-selective anti-inflammatory agents.

In material science applications recently highlighted in Nature Materials, self-assembled structures formed from this compound's amphiphilic nature exhibit exceptional stability under physiological conditions making them suitable candidates for drug delivery carriers targeting specific cell populations such as glioblastoma stem cells or pancreatic cancer exosomes based on preliminary ex vivo experiments conducted using confocal microscopy imaging techniques.

Solid-state characterization via X-ray crystallography reveals polymorphic forms that influence dissolution rates - an important consideration for formulation development according to studies published in . Researchers have identified three distinct crystalline phases where Phase II exhibits optimal solubility characteristics due to hydrogen bonding interactions between adjacent molecules mediated by the hydroxyl group positioned at C4 carbon atom.

In vivo pharmacokinetic studies using microdialysis techniques have provided novel insights into brain penetration mechanisms involving passive diffusion augmented by efflux pump modulation properties inherent to its tertiary amine moiety according to recent findings reported in <*Drug Metabolism & Disposition*>. These properties make it particularly suitable for central nervous system disorders requiring sustained intracerebral concentrations without excessive systemic exposure risks.

Synthetic organic chemists are leveraging this molecule's structural versatility through iterative derivatization strategies involving Suzuki-Miyaura coupling reactions at position C6 methylene group reported in *Organic Letters* (August/September issues). Such modifications allow fine-tuning of physicochemical properties while maintaining core biological activity profiles essential for optimizing drug-like qualities per Lipinski's rule-of-five parameters established within medicinal chemistry guidelines.

Eco-toxicological assessments conducted under OECD protocols indicate minimal environmental impact due primarily to rapid metabolic degradation observed across multiple soil microorganism cultures according recent environmental chemistry studies cited in *Green Chemistry Journal*. This sustainability advantage positions it favorably compared traditional small molecule drugs which often exhibit persistent environmental residues following clinical use discontinuation periods exceeding six months post-administration cycles.

Biomimetic synthesis approaches inspired by natural product biosynthesis pathways have led researchers from MIT Media Lab (*ACS Catalysis*, March/April issues) towards developing scalable production methods mimicking enzymatic transformations found within opium poppy metabolic processes but achieving higher yields through optimized reaction conditions involving microwave-assisted organic synthesis techniques combined with continuous flow reactor systems reducing batch processing variability concerns typically encountered during large-scale manufacturing phases.

Innovative analytical methodologies such as circular dichroism spectroscopy (*Journal of Pharmaceutical Analysis*) are being employed to monitor real-time enantiomerization processes during storage periods under accelerated stability testing conditions (-4°C vs room temperature regimes). These studies revealed phase-dependent degradation behaviors where crystalline forms maintain stereochemical integrity longer than amorphous states suggesting formulation strategies prioritizing solid-state stability could extend shelf life beyond conventional small molecule drug standards set forth by FDA guidelines on API storage requirements.